Cas no 14863-50-4 (1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)-)
14863-50-4 structure
Product Name:1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)-
CAS No:14863-50-4
MF:C8HCl2F3N4O4
MW:345.019149541855
CID:190974
PubChem ID:135506210
Update Time:2025-04-19
1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)-
- 4,6-dichloro-5,7-dinitro-2-(trifluoromethyl)-1H-benzimidazole
- BRN 0939780
- 4,6-Dichloro-5,7-dinitro-2-(trifluoromethyl)benzimidazole
- 14863-50-4
- BENZIMIDAZOLE, 4,6-DICHLORO-5,7-DINITRO-2-(TRIFLUOROMETHYL)-
- DTXSID40164039
-
- Inchi: 1S/C8HCl2F3N4O4/c9-1-3-4(15-7(14-3)8(11,12)13)6(17(20)21)2(10)5(1)16(18)19/h(H,14,15)
- InChI Key: FKOIDCFHGAGTEE-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C2=C1NC(C(F)(F)F)=N2)[N+](=O)[O-])Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 342.925
- Monoisotopic Mass: 343.933
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 120A^2
Experimental Properties
- Density: 1.958
- Boiling Point: 481.8°C at 760 mmHg
- Flash Point: 245.2°C
- Refractive Index: 1.652
- PSA: 112.06
1H-Benzimidazole,5,7-dichloro-4,6-dinitro-2-(trifluoromethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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